Cas no 1804807-29-1 (3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804807-29-1
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• CID: 4814921
• Update Time: 2025-08-05

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F3N2O3/c9-8(10,11)16-7-5(2-12)6(15)1-4(3-14)13-7/h1,3H,2,12H2,(H,13,15)
• InChI Key： GKZGMFNQGKOFHF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(C=O)N1)=O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804807-29-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this molecule incorporates several functional groups, including an amino group, a hydroxyl group, a trifluoromethoxy group, and an aldehyde group, each contributing to its distinctive chemical behavior and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The presence of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the pyridine ring, making it an attractive candidate for various chemical transformations.

One of the most promising applications of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for constructing complex heterocyclic frameworks, which are often found in natural products and pharmaceutically relevant compounds. For instance, studies have shown that derivatives of this molecule exhibit potent anti-inflammatory and antioxidant activities, making them valuable leads for developing new therapeutic agents.

In addition to its pharmacological significance, this compound has also garnered attention in the field of materials science. The aldehyde group present in its structure enables it to participate in condensation reactions, which are crucial for forming stable polymeric networks. Recent research has explored the use of this compound in synthesizing advanced materials with tailored properties, such as stimuli-responsive polymers and functional coatings. These materials hold potential applications in sensors, drug delivery systems, and advanced manufacturing technologies.

The synthesis of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the introduction of substituents onto the pyridine ring through directed metallation strategies and the subsequent functionalization to install reactive groups. The use of transition metal catalysts has been pivotal in achieving high selectivity and efficiency in these reactions, ensuring that the final product meets stringent quality standards required for both academic research and industrial applications.

From an environmental standpoint, the development of sustainable synthetic routes for this compound is a growing area of interest. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high productivity levels.

In conclusion, 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804807-29-1) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.